Cadmium tetrafluoroborate

Specification

• CAS No.: 14486-19-2
• Molecular Formula: B2CdF8
• Molecular Weight: 286.03 g/mol
• IUPAC Name: cadmium(2+);ditetrafluoroborate
• Standard InChI: InChI=1S/2BF4.Cd/c2*2-1(3,4)5;/q2*-1;+2
• Standard InChI Key: NXOFSPIMFJTFSE-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[Cd+2]
• Canonical SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[Cd+2]
• Colorform: Colorless liquid

Introduction

Chemical Structure and Basic Properties

Cadmium tetrafluoroborate is an inorganic compound with the chemical formula Cd(BF4)2. Its structure consists of cadmium ions (Cd²⁺) and tetrafluoroborate ions (BF4⁻) arranged in a crystalline lattice. The compound is characterized by the following physical and chemical properties:

Physical Characteristics

Cadmium tetrafluoroborate exists as a colorless, odorless crystalline solid in its pure form. It is available commercially as a solid or as a 50% aqueous solution, which is commonly used in industrial applications. The compound has a molecular weight of 286.020 g/mol and a density of approximately 6.2 g/cm³ in its solid phase.

Solubility Profile

The compound exhibits interesting solubility behavior, decomposing in nitric acid while showing limited solubility in water and dilute acids. Its solubility characteristics make it suitable for specific applications in metallurgy and organic synthesis where controlled dissolution is required.

Chemical Behavior

As a weakly acidic inorganic salt, cadmium tetrafluoroborate can neutralize bases, generating heat during the reaction process. The compound can form complexes with various ligands, particularly nitrogen-containing organic bases, which influences its reactivity and stability in different chemical environments.

Synthesis and Preparation Methods

Several methods exist for the preparation of cadmium tetrafluoroborate, with varying degrees of efficiency and applicability in laboratory and industrial settings.

Laboratory Synthesis

Cadmium tetrafluoroborate can be synthesized through the reaction of cadmium oxide (CdO) or cadmium carbonate (CdCO₃) with fluoroboric acid (HBF₄). This reaction typically occurs in an aqueous medium and involves the following steps:

• Dissolution of cadmium oxide or cadmium carbonate in fluoroboric acid

• Filtration to remove any insoluble impurities

• Evaporation of the solvent to obtain crystalline cadmium tetrafluoroborate

The reaction can be represented by the following chemical equation:
CdO + 2HBF₄ → Cd(BF₄)₂ + H₂O

Alternative Synthesis Routes

An alternative method involves an oxidation-reduction reaction implementing nitrosyl tetrafluoroborate. This approach offers different advantages in terms of purity and yield, though it may require more stringent reaction conditions.

Industrial Production Methods

In industrial settings, cadmium tetrafluoroborate production requires careful monitoring of stoichiometric ratios and reaction temperatures (typically maintained below 50°C to prevent decomposition). Purification commonly involves recrystallization from anhydrous solvents to avoid hydrolysis reactions that could compromise product quality.

Industrial and Scientific Applications

Cadmium tetrafluoroborate serves various functions across multiple scientific disciplines and industrial sectors, demonstrating its versatility as a chemical compound.

Metallurgical Applications

The most significant application of cadmium tetrafluoroborate is in the industrial production of high-strength steels. The compound prevents hydrogen absorption during electroplating processes, which helps eliminate post-production cracking and enhances the durability and strength of the treated metals.

Catalytic Applications

Cadmium tetrafluoroborate functions as a catalyst in organic synthesis, particularly in reactions forming carbon-carbon and carbon-heteroatom bonds. Its ability to stabilize reactive intermediates makes it valuable in various synthetic pathways in organic chemistry.

Nanomaterial Synthesis

The compound plays a crucial role in fine-tuning the size of cadmium telluride (CdTe) nanomaterials, which are essential components in electronics and optical technologies. Control over particle size directly influences the optical properties of these materials, making cadmium tetrafluoroborate a valuable tool in nanotechnology research.

Research Applications

Cadmium tetrafluoroborate is used in the preparation of complexes with various ligands. For example, research has demonstrated the synthesis of complexes with dihydrazides of oxalic, malonic, succinic, adipic, phthalic, and terephthalic acids. These complexes typically display octahedral geometry with the dihydrazides acting as bidentate ligands, coordinating through carbonyl, amino, and amide groups.

Application Area	Specific Use	Outcome
Metallurgy	Preventing hydrogen embrittlement	Enhances strength and durability of high-strength steels
Organic Chemistry	Catalyst in organic synthesis	Facilitates formation of carbon-carbon bonds
Nanotechnology	Size control in CdTe nanomaterials	Influences optical properties for electronics applications
Coordination Chemistry	Formation of complexes with nitrogen-containing ligands	Creates compounds with novel properties for research

Chemical Reactions and Mechanism of Action

Understanding the chemical behavior of cadmium tetrafluoroborate provides insight into its utility across various applications.

Reaction Types

Cadmium tetrafluoroborate participates in several types of chemical reactions:

Acid-Base Reactions

As a weakly acidic inorganic salt, cadmium tetrafluoroborate can neutralize bases, generating heat during the process. Common bases used in these reactions include sodium hydroxide and potassium hydroxide.

Complex Formation

The compound readily forms complexes with various ligands, particularly those containing nitrogen. These complexes often exhibit specific geometric arrangements that influence their properties and reactivity.

Mechanism of Catalytic Action

In catalytic applications, cadmium tetrafluoroborate functions by facilitating the formation of reactive intermediates in organic reactions. The cadmium ion can coordinate with reactants, stabilizing transition states and lowering activation energies for specific transformations.

Biological Activity and Toxicological Considerations

Despite its industrial utility, cadmium tetrafluoroborate presents significant biological concerns due to its cadmium content.

Interaction with Biological Systems

Cadmium ions from cadmium tetrafluoroborate interact with various biological molecules, including enzymes and proteins. These interactions can disrupt normal cellular functions and lead to toxicity.

Enzyme Inhibition

Cadmium can inhibit the activity of essential enzymes such as superoxide dismutase (SOD) and catalase, leading to increased oxidative stress within cells. This inhibition occurs through the binding of cadmium ions to the active sites of these enzymes, disrupting their function.

Protein Binding

Cadmium ions bind to thiol groups in proteins like metallothioneins, forming cadmium-thiolate clusters. While this binding can facilitate detoxification processes, it can also interfere with normal protein function.

Biochemical Pathways Affected

Exposure to cadmium tetrafluoroborate triggers several biochemical responses:

• Alteration of enzyme activity through binding to thiol groups

• Influence on gene expression by interacting with transcription factors

• Impact on cellular responses to stress, apoptosis, and metal homeostasis

Target Organs and Systems

Following exposure to cadmium tetrafluoroborate, several biological systems may be affected:

• Kidneys - primary target for cadmium accumulation and toxicity

• Lungs - affected by inhalation exposure

• Liver - involved in metabolism and potential accumulation

Research Studies and Future Directions

Research on cadmium tetrafluoroborate continues to evolve, with several interesting developments and potential future applications.

Case Studies in Metallurgical Applications

Studies investigating the efficiency of cadmium tetrafluoroborate baths compared to traditional cyanide baths in electroplating high-strength steels have shown that while cadmium tetrafluoroborate baths have middling efficiency, they significantly reduce hydrogen absorption, thus preventing post-production cracking.

Nanomaterial Research

Research focused on the synthesis of cadmium telluride nanocrystals using cadmium tetrafluoroborate has demonstrated that varying concentrations allowed precise control over particle size, influencing their photonic properties beneficial for optoelectronic applications.

Coordination Chemistry Studies

The synthesis of complexes of cadmium tetrafluoroborate with various ligands, including dihydrazides of oxalic, malonic, succinic, adipic, phthalic, and terephthalic acids, has been reported. These complexes have been characterized using elemental analysis, molar conductivities, magnetic properties, and IR spectral studies. Octahedral geometry has been proposed for these complexes, with the dihydrazides acting as bidentate ligands coordinating through carbonyl, amino, and amide groups.

Future Research Directions

Future research on cadmium tetrafluoroborate may focus on:

• Development of less toxic alternatives with similar functional properties

• Improved synthesis methods with higher yields and purity

• Novel applications in materials science and nanotechnology

• Better understanding of the biological mechanisms of toxicity to develop more effective treatment protocols for exposure